5-Acetamido-3,5,7,9-tetradeoxy-7-(3-hydroxybutyramido)nonulosonic acid
5-Acetamido-3,5,7,9-tetradeoxy-7-(3-hydroxybutyramido)nonulosonic acid
Brand Name:
Vulcanchem
CAS No.:
100343-04-2
VCID:
VC20745438
InChI:
InChI=1S/C15H26N2O9/c1-6(18)4-11(23)17-12(7(2)19)14(24)13(16-8(3)20)9(21)5-10(22)15(25)26/h6-7,9,12-14,18-19,21,24H,4-5H2,1-3H3,(H,16,20)(H,17,23)(H,25,26)/t6-,7+,9+,12+,13+,14+/m1/s1
SMILES:
CC(CC(=O)NC(C(C)O)C(C(C(CC(=O)C(=O)O)O)NC(=O)C)O)O
Molecular Formula:
C15H26N2O9
Molecular Weight:
378.37 g/mol
5-Acetamido-3,5,7,9-tetradeoxy-7-(3-hydroxybutyramido)nonulosonic acid
CAS No.: 100343-04-2
Cat. No.: VC20745438
Molecular Formula: C15H26N2O9
Molecular Weight: 378.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100343-04-2 |
|---|---|
| Molecular Formula | C15H26N2O9 |
| Molecular Weight | 378.37 g/mol |
| IUPAC Name | (4S,5S,6S,7S,8S)-5-acetamido-4,6,8-trihydroxy-7-[[(3R)-3-hydroxybutanoyl]amino]-2-oxononanoic acid |
| Standard InChI | InChI=1S/C15H26N2O9/c1-6(18)4-11(23)17-12(7(2)19)14(24)13(16-8(3)20)9(21)5-10(22)15(25)26/h6-7,9,12-14,18-19,21,24H,4-5H2,1-3H3,(H,16,20)(H,17,23)(H,25,26)/t6-,7+,9+,12+,13+,14+/m1/s1 |
| Standard InChI Key | BTVNUGLCVUINJD-MQKLSUBOSA-N |
| Isomeric SMILES | C[C@H](CC(=O)N[C@@H]([C@H](C)O)[C@@H]([C@H]([C@H](CC(=O)C(=O)O)O)NC(=O)C)O)O |
| SMILES | CC(CC(=O)NC(C(C)O)C(C(C(CC(=O)C(=O)O)O)NC(=O)C)O)O |
| Canonical SMILES | CC(CC(=O)NC(C(C)O)C(C(C(CC(=O)C(=O)O)O)NC(=O)C)O)O |
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